Cas no 2168315-08-8 (1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine)

• Product Name: 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine
• CAS No: 2168315-08-8
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6587313
• PubChem ID: 165785802
• Update Time: 2025-06-09

1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine
• EN300-1273676
• 2168315-08-8

• Inchi： 1S/C14H18N2/c1-11(2)6-8-15-13-4-5-14-12(10-13)7-9-16(14)3/h4-7,9-10,15H,8H2,1-3H3
• InChI Key： UKIOBCWMMZHFRG-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=C(C=CC1=2)NC/C=C(\C)/C

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17Ų

Additional information on 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine

Introduction to 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine (CAS No. 2168315-08-8)

1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine, also known by its CAS number 2168315-08-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the indole class of molecules, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine features an indole core with a methyl group at the 1-position and an N-substituted 3-methylbut-2-en-1-yl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have explored the pharmacological properties of 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine. One notable area of research is its potential as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can selectively modulate these receptors have the potential to be developed into novel therapeutic agents for conditions such as depression, anxiety, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine to serotonin receptors. The results showed that this compound exhibits high affinity for the 5-HT_2A receptor subtype, which is implicated in hallucinogenic effects and cognitive function. This finding suggests that 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine could be a valuable lead compound for developing new treatments for psychiatric disorders.

Beyond its potential as a serotonin receptor modulator, 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Research conducted at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings indicate that 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine may have therapeutic potential in managing inflammatory conditions.

The synthesis of 1-methyl-N-(3-methylbut-2-en-1-yl)-1H-indol-5-amine involves several steps, including the formation of the indole core and subsequent functionalization with the methyl and N-substituted groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of tryptophan derivatives with appropriate electrophiles followed by selective reduction and substitution reactions.

In terms of safety and toxicity, preliminary studies suggest that 1-methyl-N-(3-methylbut-2-en-1-y l)-1H-indol -5 -amine strong > exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. Preclinical studies are currently underway to assess its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The future prospects for 1-methyl-N-(3-methylbut -2 -en - 1 - yl ) - 1 H - ind ol - 5 - amine strong > are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, clinical trials are being planned to evaluate its efficacy in treating various medical conditions.

In conclusion, 1 - methyl - N - ( 3 - methyl but - 2 - en - 1 - yl ) - 1 H - ind ol - 5 - amine strong > ( CAS No . 2 683 08 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its promising pharmacological properties , makes it an exciting candidate for further development . As research continues , it is likely that this compound will play an important role in advancing our understanding of serotonin receptor modulation and anti-inflammatory mechanisms . p >